Cas no 1196153-35-1 (methyl 5-ethynylpyrimidine-2-carboxylate)

• Product Name: methyl 5-ethynylpyrimidine-2-carboxylate
• CAS No: 1196153-35-1
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 2616560
• PubChem ID: 72212454
• Update Time: 2025-04-21

methyl 5-ethynylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethynylpyrimidine-2-carboxylate
• 2-PYRIMIDINECARBOXYLIC ACID, 5-ETHYNYL-, METHYL ESTER
• EN300-7833633
• AB69125
• 1196153-35-1

• Inchi： 1S/C8H6N2O2/c1-3-6-4-9-7(10-5-6)8(11)12-2/h1,4-5H,2H3
• InChI Key： IDLNQCCGURQWTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CC(C#C)=CN=1)=O

Computed Properties

• Exact Mass: 162.042927438Da
• Monoisotopic Mass: 162.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),